Cas no 2229568-82-3 (2-2-(dimethylamino)-4-fluorophenylacetaldehyde)

• Product Name: 2-2-(dimethylamino)-4-fluorophenylacetaldehyde
• CAS No: 2229568-82-3
• MF: C₁₀H₁₂FNO
• MW: 181.206786155701
• CID: 5976395
• PubChem ID: 165613439
• Update Time: 2025-11-01

2-2-(dimethylamino)-4-fluorophenylacetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-2-(dimethylamino)-4-fluorophenylacetaldehyde
• 2229568-82-3
• EN300-1734032
• SCHEMBL24094488
• 2-[2-(dimethylamino)-4-fluorophenyl]acetaldehyde

• Inchi： 1S/C10H12FNO/c1-12(2)10-7-9(11)4-3-8(10)5-6-13/h3-4,6-7H,5H2,1-2H3
• InChI Key： OBKYDANXQZRCJD-UHFFFAOYSA-N
• SMILES： FC1C=CC(CC=O)=C(C=1)N(C)C

Computed Properties

• Exact Mass: 181.090292168g/mol
• Monoisotopic Mass: 181.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 20.3Ų

Additional information on 2-2-(dimethylamino)-4-fluorophenylacetaldehyde

Introduction to 2-2-(dimethylamino)-4-fluorophenylacetaldehyde (CAS No: 2229568-82-3)

2-2-(dimethylamino)-4-fluorophenylacetaldehyde is a specialized organic compound with significant applications in the field of pharmaceutical and chemical research. Its molecular structure, characterized by a fluorine substituent and an acetaldehyde functional group, makes it a valuable intermediate in the synthesis of various bioactive molecules. This compound has garnered attention due to its role in the development of novel therapeutic agents and its potential in addressing unmet medical needs.

The chemical formula of 2-2-(dimethylamino)-4-fluorophenylacetaldehyde is C₁₀H₁₃FN₂O, reflecting its complex yet well-defined molecular composition. The presence of a fluorine atom at the 4-position of the phenyl ring introduces unique electronic and steric properties, which can influence the reactivity and selectivity of subsequent chemical transformations. This feature is particularly advantageous in medicinal chemistry, where precise control over molecular interactions is crucial for designing effective drugs.

In recent years, 2-2-(dimethylamino)-4-fluorophenylacetaldehyde has been extensively studied for its utility in the synthesis of small-molecule inhibitors targeting various biological pathways. One notable area of research involves its application in the development of kinase inhibitors, which are essential for treating cancers and inflammatory diseases. The acetaldehyde moiety serves as a versatile handle for further functionalization, enabling chemists to construct more complex scaffolds with desired pharmacological properties.

Moreover, the dimethylamino group attached to the phenyl ring enhances the compound's solubility and bioavailability, making it a promising candidate for drug development. This property is particularly relevant in formulations where oral administration is preferred. Recent studies have demonstrated its efficacy in modulating enzyme activity, thereby providing insights into potential therapeutic applications. For instance, researchers have explored its role in inhibiting proteases involved in viral replication, highlighting its significance in antiviral drug discovery.

The fluorine atom at the 4-position also contributes to the compound's metabolic stability, a critical factor in drug design. Unlike hydrogen or chlorine substituents, fluorine can prevent unwanted degradation pathways, thereby extending the half-life of active pharmaceutical ingredients (APIs). This characteristic has been leveraged in the development of next-generation drugs that require prolonged efficacy with fewer dosing regimens.

From a synthetic chemistry perspective, 2-2-(dimethylamino)-4-fluorophenylacetaldehyde serves as a key building block for constructing heterocyclic compounds. Heterocycles are ubiquitous in biologically active molecules due to their ability to mimic natural product structures and interact with biological targets. By incorporating this intermediate into multi-step synthetic routes, chemists can generate libraries of compounds for high-throughput screening (HTS), accelerating the discovery process.

The pharmaceutical industry has shown particular interest in this compound due to its potential applications in central nervous system (CNS) drug development. Preliminary studies suggest that derivatives of 2-2-(dimethylamino)-4-fluorophenylacetaldehyde may exhibit neuroprotective effects, making them candidates for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The combination of fluorine and dimethylamino groups provides a favorable balance between lipophilicity and polarizability, which is often sought after in CNS drugs.

In addition to pharmaceutical applications, 2-2-(dimethylamino)-4-fluorophenylacetaldehyde has found utility in agrochemical research. Its structural features make it suitable for synthesizing novel pesticides and herbicides that target specific enzymatic pathways in pests while minimizing environmental impact. The ability to fine-tune molecular properties through derivatization allows researchers to develop compounds with improved selectivity and reduced toxicity.

The synthesis of 2-2-(dimethylamino)-4-fluorophenylacetaldehyde typically involves multi-step organic reactions starting from commercially available precursors. Advanced catalytic methods have been employed to enhance yield and purity, ensuring that researchers have access to high-quality material for their studies. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly effective in constructing the desired molecular framework efficiently.

Ongoing research continues to uncover new applications for this compound, underscoring its versatility and importance in modern chemistry. Collaborative efforts between academia and industry are driving innovation by exploring novel synthetic strategies and expanding its utility across multiple therapeutic areas. As our understanding of biological systems evolves, compounds like 2-2-(dimethylamino)-4-fluorophenylacetaldehyde will remain indispensable tools for advancing scientific discovery.